Cas no 61394-93-2 (4-Nitro-2,3-dioxyindole)

4-Nitro-2,3-dioxyindole Properties

Names and Identifiers

• 4-Nitroindoline-2,3-dione
• 1H-Indole-2,3-dione, 4-nitro-
• 4-nitro-1H-indole-2,3-dione
• 4-Nitro-2,3-dioxyindole
• 4-nitro-indole-2,3-dione
• 4-Nitro-indolin-2,3-dion
• 4-nitro-indoline-2,3-dione
• 4-nitro-isatin
• 4-Nitroisatin
• AGN-PC-00FAWF
• CTK2E0796
• SureCN5894077
• MFCD00464856
• SCHEMBL5894077
• 61394-93-2
• TYITZWXVYYSISG-UHFFFAOYSA-N
• DTXSID50471680
• 4-nitro-1h-indole-2,3dione
• MB01251
• AKOS015898462
• 4-NITRO-2,3-DIHYDRO-1H-INDOLE-2,3-DIONE
• 4-NITROISATIN
• G65913
• +Expand

• InChIKey： TYITZWXVYYSISG-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H4N2O4/c11-7-6-4(9-8(7)12)2-1-3-5(6)10(13)14/h1-3H,(H,9,11,12)
• SMILES： C1=CC2=C(C(=C1)[N+](=O)[O-])C(=O)C(=O)N2

Computed Properties

• Exact Mass: 192.01712
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 192.01710661g/mol
• Heavy Atom Count: 14
• Complexity: 309
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 92Ų

Experimental Properties

• LogP: 1.39080
• PSA: 89.31
• Density: 1.609